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Compound of Interest

Compound Name: KF-14124

Cat. No.: B1673619

Disclaimer: No specific Safety Data Sheet (SDS) or disposal information could be found for a
substance explicitly named "KF-14124". The following guidance is based on the procedures for
Chlorotetrafluoroethane (also known as HCFC-124 or R-124), a substance with a similar
numerical designation, and established best practices for the disposal of hazardous laboratory
chemicals. Researchers, scientists, and drug development professionals should always consult
their institution's Environmental Health and Safety (EHS) department for specific protocols and
to ensure compliance with local, state, and federal regulations.

Immediate Safety and Logistical Information

Proper chemical handling and disposal are paramount to ensuring laboratory safety and
environmental protection. For substances like Chlorotetrafluoroethane (HCFC-124), which is a
gas under pressure and a Class Il ozone-depleting substance, specific containment and
disposal protocols are critical.[1][2][3] Improper disposal, such as venting to the atmosphere, is
prohibited and harmful.[4]

Disposal Plan for Pressurized Gas Cylinders (Based
on HCFC-124)

For gases and liquefied gases supplied in cylinders, such as refrigerants, the primary disposal
method is to return the product to the supplier for recovery or recycling.[5][6]

Step-by-Step Cylinder Disposal:
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e Do Not Vent: Under no circumstances should the contents of the cylinder be released into
the atmosphere.[4]

o Close Valve: Ensure the cylinder valve is securely closed after each use and when the
cylinder is empty.[1]

e Labeling: Clearly label the cylinder as "Empty" or as required by your institution's waste
management program.

e Return to Supplier: Contact the manufacturer or supplier to arrange for the return of the
empty or partially used cylinder. They are equipped to handle the residual gas.[5]

» Certified Reclaimer: If returning to the supplier is not possible, the contents must be
recovered by a licensed technician and sent to an EPA-certified reclaimer.[7]

General Laboratory Chemical Waste Disposal
Procedures

For other forms of chemical waste that might be generated in a laboratory setting, a systematic
approach to collection, storage, and disposal is necessary.

Experimental Protocol for Chemical Waste Segregation and Disposal:

o Waste Identification and Classification: Determine if the waste is hazardous based on its
characteristics (ignitable, corrosive, reactive, toxic) or if it is a listed hazardous waste by
regulatory bodies like the EPA.[8]

o Container Selection: Use a container that is compatible with the chemical waste being
collected. The container must be in good condition and have a secure, leak-proof cap.[9][10]

e Labeling: Immediately label the waste container with a "Hazardous Waste" tag, specifying
the contents, including percentages and water content, the accumulation start date, and the
responsible researcher's name.[8][10]

e Segregation: Store incompatible waste streams separately to prevent dangerous reactions.
For example, acids should be stored separately from bases, and oxidizing agents from
reducing agents.[9][11]
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o Satellite Accumulation Area (SAA): Store the labeled waste containers in a designated and
properly managed Satellite Accumulation Area within the laboratory.[11]

e Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste. Do not exceed the time or quantity limits for accumulation in your SAA.[9]

Disposal of Empty Chemical Containers:

Empty containers that held hazardous chemicals must be properly decontaminated before
disposal.

e Triple Rinsing: For non-acutely hazardous chemicals, triple rinse the empty container with a
suitable solvent (e.g., water) that can remove the residue.[8][10]

» Rinsate Collection: The rinsate from the cleaning process must be collected and disposed of
as hazardous waste.[8]

o Container Disposal: Once decontaminated, deface or remove all hazardous chemical labels
from the container. It can then typically be disposed of in the regular laboratory trash or
recycling.[8][12]

e Acutely Hazardous Waste Containers: Containers that held acutely hazardous waste require
a more stringent triple rinsing procedure, and the rinsate must be managed as hazardous
waste.[8]

Quantitative Data and Regulatory Considerations

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Disposal Method

Key Regulatory
Considerations

Pressurized Gas (e.g., HCFC-
124)

Return to supplier or send to a

certified reclaimer.[5][7]

U.S. EPA Clean Air Act,
Section 608; 40 CFR Part 82.
[13] Disposal must comply with
federal, state, and local laws.
[13][14]

Liquid Hazardous Waste

Collection by a licensed
hazardous waste disposal

contractor.[1]

Resource Conservation and
Recovery Act (RCRA). Follow

institutional EHS guidelines.

Solid Hazardous Waste

Collection by a licensed
hazardous waste disposal

contractor.[9]

Resource Conservation and
Recovery Act (RCRA). Follow

institutional EHS guidelines.

Empty Decontaminated

Containers

Regular trash or recycling after
triple rinsing and defacing
labels.[8][12]

Rinsate must be collected as

hazardous waste.[8]

Disposal Decision Workflow
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Caption: Decision workflow for proper laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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